2-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-phenylbenzamide, also known as QL47, is a novel small molecule that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit promising anti-cancer properties and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. Additionally, we will list as many future directions for QL47 research as possible.
Scientific Research Applications
Biomedical Applications
ZnONPs have shown promise in various biomedical applications due to their unique optical and chemical properties . They can enhance the generation of reactive oxygen species (ROS) and release zinc ions (Zn 2+), causing cell death, which is beneficial in cancer treatment .
Antimicrobial Activity
ZnONPs have demonstrated antimicrobial properties, making them useful in the development of new antimicrobial agents .
Antioxidant Activity
ZnONPs have shown antioxidant activity, which can be harnessed in the development of antioxidant therapies .
Antidiabetic Activity
ZnONPs have been studied for their antidiabetic properties, offering potential for the development of new treatments for diabetes .
Wound Healing
ZnONPs can aid in wound healing, making them useful in the development of wound dressings and other related medical applications .
Drug Delivery
ZnONPs can be used in drug delivery systems due to their ability to enhance pharmacophore bioactivity .
Food Packaging
ZnONPs have been used in food packaging due to their antimicrobial and antioxidant properties .
Electronic Devices
ZnONPs have been used in the manufacture of electronic devices due to their unique optical and electrical properties .
properties
IUPAC Name |
2-chloro-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN2O2/c1-16-8-7-9-17-14-18(23(28)26-22(16)17)15-27(19-10-3-2-4-11-19)24(29)20-12-5-6-13-21(20)25/h2-14H,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEERLACQVZKYKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(C3=CC=CC=C3)C(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.